![molecular formula C23H17ClN4S B5714636 1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone](/img/structure/B5714636.png)
1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone is a chemical compound that has been the focus of scientific research in recent years. This compound is of interest due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone is not fully understood. However, it is believed that the compound exerts its anti-cancer activity by inducing apoptosis, or programmed cell death, in cancer cells. It is also thought to inhibit the growth and proliferation of cancer cells by disrupting their cell cycle.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. In vitro studies have shown that the compound can inhibit the activity of several enzymes that are involved in cancer cell growth and proliferation. In vivo studies have demonstrated that the compound can reduce tumor growth and metastasis in animal models of cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone in lab experiments include its potent anti-cancer activity, its ability to induce apoptosis in cancer cells, and its relatively low toxicity. However, the compound has some limitations as well. It is not very soluble in water, which can make it difficult to use in certain experimental settings. Additionally, its mechanism of action is not fully understood, which can make it challenging to optimize its use in therapeutic applications.
Future Directions
There are several future directions for research on 1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone. One area of interest is the development of more efficient synthesis methods for the compound. Another area of research is the optimization of its therapeutic use, including the identification of suitable drug delivery systems. Additionally, further studies are needed to fully elucidate the mechanism of action of the compound and to identify potential drug targets. Finally, research is needed to evaluate the safety and efficacy of the compound in clinical trials.
Synthesis Methods
The synthesis of 1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone involves the condensation reaction of 1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde with 1,3-benzothiazol-2-ylhydrazine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The resulting product is then purified by recrystallization or chromatography.
Scientific Research Applications
The scientific research application of 1-(2-chlorobenzyl)-1H-indole-3-carbaldehyde 1,3-benzothiazol-2-ylhydrazone is primarily focused on its potential as a therapeutic agent. This compound has been shown to exhibit significant anti-cancer activity against a range of cancer cell lines, including breast, lung, and prostate cancer. Additionally, it has been found to have anti-inflammatory and antioxidant properties.
properties
IUPAC Name |
N-[(E)-[1-[(2-chlorophenyl)methyl]indol-3-yl]methylideneamino]-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClN4S/c24-19-9-3-1-7-16(19)14-28-15-17(18-8-2-5-11-21(18)28)13-25-27-23-26-20-10-4-6-12-22(20)29-23/h1-13,15H,14H2,(H,26,27)/b25-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRHVHKBOTKOZQL-DHRITJCHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)C=NNC4=NC5=CC=CC=C5S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)/C=N/NC4=NC5=CC=CC=C5S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.